5-Decen-2-one
Description
5-Decen-2-one is a ketone-containing organic compound with the molecular formula C₁₀H₁₈O. Structurally, it features a ten-carbon chain with a ketone group at the second carbon and a double bond at the fifth position (Figure 1). This α,β-unsaturated ketone configuration imparts reactivity typical of enones, including participation in conjugate additions and Diels-Alder reactions.
Properties
CAS No. |
40657-54-3 |
|---|---|
Molecular Formula |
C10H18O |
Molecular Weight |
154.25 g/mol |
IUPAC Name |
dec-5-en-2-one |
InChI |
InChI=1S/C10H18O/c1-3-4-5-6-7-8-9-10(2)11/h6-7H,3-5,8-9H2,1-2H3 |
InChI Key |
QYPLUMNWWBFAJS-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC=CCCC(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
Chain Length and Branching :
- This compound’s longer carbon chain (C10) compared to (E)-5-octen-2-one (C8) likely increases its hydrophobicity and boiling point. Branched derivatives like 6,10-dimethyl-5-undecen-2-one exhibit even higher molecular weights and steric hindrance, affecting solubility and reaction kinetics.
- The methyl substituents in 6,10-dimethyl-5-undecen-2-one may enhance thermal stability but reduce reactivity in sterically demanding reactions.
Functional Group Reactivity :
- All three compounds contain α,β-unsaturated ketones, enabling nucleophilic conjugate additions. However, the electron-withdrawing effect of the ketone group may vary slightly due to differences in chain length and substituents.
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